Cas no 2680739-33-5 (2-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid)

• Product Name: 2-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid
• CAS No: 2680739-33-5
• MF: C₁₃H₁₂F₃NO₃
• MW: 287.23449420929
• CID: 5633819
• PubChem ID: 165923759
• Update Time: 2025-07-23

2-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680739-33-5
• EN300-28287380
• 2-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid

• Inchi： 1S/C13H12F3NO3/c14-13(15,16)12(20)17-5-1-2-8-6-9(11(18)19)3-4-10(8)7-17/h3-4,6H,1-2,5,7H2,(H,18,19)
• InChI Key： DMKDZJOHTLJSCP-UHFFFAOYSA-N
• SMILES： FC(C(N1CC2C=CC(C(=O)O)=CC=2CCC1)=O)(F)F

Computed Properties

• Exact Mass: 287.07692773g/mol
• Monoisotopic Mass: 287.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 57.6Ų

Additional information on 2-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid

Introduction to 2-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid (CAS No. 2680739-33-5)

2-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid, identified by its CAS number 2680739-33-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the benzazepine class, a structural motif known for its broad spectrum of biological activities. The presence of a trifluoroacetyl group and a tetrahydro-1H-2-benzazepine core imparts unique physicochemical properties and potential pharmacological effects that make it a subject of intense research interest.

The benzazepine scaffold is a fused heterocyclic system consisting of a benzene ring and a azepine ring, which is known to exhibit various biological functions including CNS modulation, anti-inflammatory, and anticancer activities. The introduction of the trifluoroacetyl moiety at the 2-position of the benzazepine ring enhances the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development. This modification is particularly significant in medicinal chemistry as it can influence both the binding affinity and selectivity of the compound towards biological targets.

In recent years, there has been a surge in research focusing on the development of novel psychoactive agents and therapeutic compounds derived from benzazepine derivatives. The compound CAS No. 2680739-33-5 has been explored for its potential role in modulating neurotransmitter systems, particularly those involving serotonin and dopamine. Preclinical studies have suggested that this molecule may exhibit properties relevant to treating neurological disorders such as depression and anxiety. The unique combination of structural features makes it a promising candidate for further investigation into its pharmacological profile.

The trifluoroacetyl group in 2-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid not only enhances the compound's solubility in organic solvents but also contributes to its interaction with biological targets. Fluorinated aromatic compounds are widely recognized for their improved pharmacokinetic properties due to the electron-withdrawing nature of fluorine atoms. This feature can lead to increased binding affinity and reduced metabolic degradation, thereby prolonging the compound's half-life in vivo.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with high accuracy. Molecular docking studies have indicated that CAS No. 2680739-33-5 may interact with enzymes and receptors involved in neurotransmitter synthesis and degradation. These interactions could potentially lead to novel therapeutic strategies for neurological disorders by modulating key signaling pathways.

The synthesis of CAS No. 2680739-33-5 involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the trifluoroacetyl group necessitates specialized reagents and catalysts to achieve optimal conversion rates. Researchers have reported successful syntheses using palladium-catalyzed cross-coupling reactions followed by acylation steps to introduce the trifluoroacetyl moiety.

One of the most compelling aspects of this compound is its potential application in developing next-generation neuromodulators. The benzazepine core is known to have a high affinity for various neurotransmitter receptors, making it an ideal scaffold for designing drugs that can selectively target specific brain regions involved in mood regulation and cognitive function. The presence of the trifluoroacetyl group further enhances its pharmacological potential by improving its ability to cross the blood-brain barrier.

In conclusion,CAS No. 2680739-33-5, or 2-(2,2,2-trifluoroacetyl)-2,3,4,5-tetrahydro-1H-2-benzazepine-7-carboxylic acid, represents a significant advancement in pharmaceutical chemistry with potential applications in treating neurological disorders. Its unique structural features and promising preclinical results position it as a valuable compound for further research and development. As our understanding of molecular interactions continues to evolve,CAS No. 2680739-33-5 is poised to play a crucial role in shaping future therapeutic strategies.